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Compound of Interest

Compound Name: Lutetium sulfate

Cat. No.: B1593942

This technical guide provides an in-depth overview of lutetium sulfate, including its chemical
identifiers, physical and chemical properties, safety data, and general experimental
procedures. This document is intended for researchers, scientists, and drug development
professionals working with this rare earth compound.

Chemical Identification

Lutetium sulfate is a compound of lutetium, a rare earth element, and the sulfate anion. It can
exist in anhydrous and hydrated forms, each with a distinct CAS (Chemical Abstracts Service)
number.

Form CAS Number Molecular Formula

Lutetium(lIl) Sulfate

14986-89-1[1][2][3][4 Luz(SOa4)3
(Anhydrous) [L1[2][31[4] (SO4)
Lutetium Sulfate Hydrate 13473-77-3[5][6] Luz2(S0Oa4)3-xH20
Lutetium(lll) Sulfate

13473-77-3[5][7] Lu2(S04)3-8H20

Octahydrate

Physicochemical Properties

Lutetium sulfate is a white, crystalline solid.[1] The hydrated forms are moderately soluble in
water.[2][7] Below is a summary of its key physical and chemical properties.
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Property Value

Molecular Weight 638.12 g/mol (anhydrous)[1][3]

782.24 g/mol (octahydrate)[5]

Appearance White crystalline hygroscopic solid[1]

Mixes with water (octahydrate; 42.27 g/100 g
Solubility H20 at 20°C). Becomes less soluble with

increasing temperature.[1]

The product is considered stable under normal
Stability conditions.[1] Hazardous polymerization will not

occur.[1]

- Incompatible with peroxides, borohydrides,
Incompatibilities ) ) ) )
cyanoborohydrides, and chlorine trifluoride.[1]

- Decomposition may produce toxic fumes of
Decomposition , _
sulfur oxides (SOx) and metal oxides.[1]

Safety and Hazard Information

Lutetium sulfate is considered a hazardous substance.[1] It is irritating to the eyes, respiratory
system, and skin.[1][4] The primary hazards are associated with inhalation, ingestion, and
direct contact.

| Identificati

Hazard Classification (GHS) Hazard Statement
Skin Irritation (Category 2) H315: Causes skin irritation[4]
Eye Irritation (Category 2A) H319: Causes serious eye irritation[4]

Specific target organ toxicity - single exposure ] o
) H335: May cause respiratory irritation[4]
(Category 3), Respiratory system

Toxicological Summary
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There is no significant acute toxicological data identified in the literature for lutetium sulfate.[1]
However, general information on lanthanides and sulfates provides insight into its potential
toxicity:

Ingestion: Accidental ingestion may be damaging to the health of the individual.[1] Sulfates
are not well absorbed orally but can cause diarrhea.[1]

o Lanthanide Poisoning: In general, lanthanide poisoning can lead to symptoms such as
immediate defecation, writhing, incoordination, labored breathing, and inactivity.[1] In severe
cases, respiratory and heart failure may occur.[1]

 Inhalation: Dust may irritate the respiratory system.[4][6] Long-term exposure to high dust
concentrations may cause changes in lung function (pneumoconiosis).[1]

o Skin and Eye Contact: The material can cause skin inflammation and eye irritation and
damage in some individuals.[1]

Experimental Protocols

General Synthesis of Lutetium Sulfate from Lutetium
Oxide

A common method for preparing rare earth sulfates is by the reaction of the corresponding rare
earth oxide with sulfuric acid. The following is a general procedure that can be adapted for the
synthesis of lutetium sulfate.

Materials:

o Lutetium(lll) oxide (Lu203)

o Concentrated sulfuric acid (Hz2SOa4)
e Deionized water

Procedure:

» A stoichiometric amount of lutetium(lll) oxide is carefully and slowly added to a stirred
solution of hot, concentrated sulfuric acid. This should be performed in a fume hood with
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appropriate personal protective equipment.

e The mixture is heated and stirred until the lutetium oxide is completely dissolved, forming a
solution of lutetium sulfate.

e The solution is then carefully cooled to allow for the crystallization of lutetium sulfate
hydrate. The solubility of lutetium sulfate decreases with increasing temperature, so
controlled cooling is crucial.[1]

e The resulting crystals are collected by filtration.

e The crystals are washed with cold deionized water to remove excess sulfuric acid and other
soluble impurities.

e The purified lutetium sulfate hydrate is then dried in a desiccator or at a low temperature to
prevent dehydration.

Handling and Storage

Proper handling and storage procedures are essential to ensure safety in the laboratory.
Handling:

» Avoid all personal contact, including inhalation of dust.[1]

e Use in a well-ventilated area.[1]

o Wear appropriate personal protective equipment (see section 5).

e Do not eat, drink, or smoke when handling the product.[1]

e Wash hands thoroughly with soap and water after handling.[1]

o Keep containers securely sealed when not in use.[1]

Storage:

 Store in original containers.[1]
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Keep containers securely sealed.[1]

Store in a cool, dry, well-ventilated area.[1][4]

Store away from incompatible materials and foodstuff containers.[1]

Protect containers against physical damage and check regularly for leaks.[1]

Safety Workflows and Diagrams

The following diagrams illustrate key safety and handling workflows for lutetium sulfate.
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Lutetium Sulfate Spill Response

Assess Hazard
(Minor vs. Major)

Major

Evacuate Area
(If Major Spill)

Minor

Alert Emergency Responders

Don Appropriate PPE |[#———

l

Contain Spill

Wet Cleanup:

Dry Cleanup:
- Vacuum/shovel up

- Avoid generating dust

- Use dry procedures - Place in labeled containers

Decontaminate Area
(Wash with large amounts of water)

:

Dispose of Waste in
Labeled Containers

Click to download full resolution via product page

Spill Response Workflow for Lutetium Sulfate.
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Required Personal Protective Equipment (PPE)

Working with
Lutetium Sulfate

Respiratory Protection
(Use in well-ventilated area.
NIOSH/MSHA approved respirator if dust is generated)

Hand Protection
(Protective gloves)

Eye Protection
(Safety glasses with side-shields or chemical goggles)

Body Protection
(Protective clothing/lab coat)

Click to download full resolution via product page

Required Personal Protective Equipment (PPE).
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Proper Storage of Lutetium Sulfate

Store Lutetium Sulfate

Keep in Original,
Tightly Sealed Container

Store in a Cool, Dry,
Well-Ventilated Area

Store Away From: Protect from

Physical Damage

- Incompatible materials
- Foodstuff containers

Regularly Inspect
for Leaks

Click to download full resolution via product page

Proper Storage Guidelines for Lutetium Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lutetium Sulfate: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593942#lutetium-sulfate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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